(Z)-2-fluoro-N-(1-(4-(methylthio)phenyl)-3-oxo-3-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)prop-1-en-2-yl)benzamide

• IUPAC Name: 2-fluoro-N-[(Z)-1-(4-methylsulfanylphenyl)-3-oxo-3-(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)prop-1-en-2-yl]benzamide
• InChI: InChI=1S/C28H26FN3O3S/c1-36-21-11-9-18(10-12-21)14-24(30-27(34)22-5-2-3-6-23(22)29)28(35)31-15-19-13-20(17-31)25-7-4-8-26(33)32(25)16-19/h2-12,14,19-20H,13,15-17H2,1H3,(H,30,34)/b24-14-
• InChI Key: CNOOTHYWAHIIAC-OYKKKHCWSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=C(C(=O)N2CC3CC(C2)C4=CC=CC(=O)N4C3)NC(=O)C5=CC=CC=C5F
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C(/C(=O)N2CC3CC(C2)C4=CC=CC(=O)N4C3)\NC(=O)C5=CC=CC=C5F
• Molecular Formula: C28H26FN3O3S
• Molecular Weight: 503.6 g/mol

Description

(Z)-2-fluoro-N-(1-(4-(methylthio)phenyl)-3-oxo-3-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)prop-1-en-2-yl)benzamide is a useful research compound. Its molecular formula is C28H26FN3O3S and its molecular weight is 503.59. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research on novel annulated products from aminonaphthyridinones showcases the development of new heterocyclic systems, such as pyrido[3,2-c]pyrrolo[2,3-e]azocin-7(6H)-one, through reactions involving complex intermediates. These methodologies underscore the importance of exploring new synthetic pathways for generating heterocyclic compounds with potential pharmaceutical relevance (Deady & Devine, 2006).

Polymerization Techniques

Controlled Radical Polymerization of an Acrylamide containing an amino acid moiety (A-Phe-OMe) by RAFT demonstrates the precision in polymer synthesis, allowing for tailored molecular weight and polydispersity. Such techniques could be applicable in developing polymers with specific functional groups for biomedical applications (Mori, Sutoh, & Endo, 2005).

Multicomponent Reactions for Heterocycles

The multicomponent reaction leading to unique polyheterocyclic systems highlights the synthesis of complex molecules with diverse potential applications in drug discovery and material science. This approach demonstrates the versatility of combining multiple reactants to create structurally complex and functionally diverse compounds (Cao et al., 2018).

Kinase Inhibition for Cancer Therapy

The discovery of selective inhibitors for the Met kinase superfamily exemplifies the application of complex molecules in developing targeted cancer therapies. These inhibitors, through their selective mechanism of action, provide insights into the therapeutic potential of complex compounds in oncology (Schroeder et al., 2009).

Fluorinated Compounds in Organic Synthesis

Research on fluorinated heterocyclic compounds underscores the significance of fluorine in medicinal chemistry and agrochemicals. The introduction of fluorine atoms into molecules can dramatically alter their physical, chemical, and biological properties, opening new avenues for the development of potent and selective agents (Shi, Wang, & Schlosser, 1996).